molecular formula C9H7ClIN3 B8527217 4-Chloro-5-iodo-7-(prop-2-en-1-yl)-7h-pyrrolo[2,3-d]pyrimidine

4-Chloro-5-iodo-7-(prop-2-en-1-yl)-7h-pyrrolo[2,3-d]pyrimidine

Cat. No.: B8527217
M. Wt: 319.53 g/mol
InChI Key: XRBSLPKWDUKXQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-5-iodo-7-(prop-2-en-1-yl)-7h-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C9H7ClIN3 and its molecular weight is 319.53 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7ClIN3

Molecular Weight

319.53 g/mol

IUPAC Name

4-chloro-5-iodo-7-prop-2-enylpyrrolo[2,3-d]pyrimidine

InChI

InChI=1S/C9H7ClIN3/c1-2-3-14-4-6(11)7-8(10)12-5-13-9(7)14/h2,4-5H,1,3H2

InChI Key

XRBSLPKWDUKXQE-UHFFFAOYSA-N

Canonical SMILES

C=CCN1C=C(C2=C1N=CN=C2Cl)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (0.28 g of 60% dispersion in mineral oil) was added to a solution of 4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidine (1.96 g) in dry N,N-dimethylformamide (40 ml) with stirring under nitrogen at ambient temperature. The mixture was then stirred for 30 minutes and allyl bromide (0.62 ml) was added dropwise. After stirring for 1 hour at ambient temperature more allyl bromide (0.20 ml) was added and the mixture was left stirring at ambient temperature for 18 hours. The mixture was added to water with stirring and the solid which precipitated was collected by filtration and dried to give 4-chloro-5-iodo-7-(prop-1-en-3-yl)-7H-pyrrolo[2,3-d]-pyrimidine which was used directly in b).
Quantity
0.28 g
Type
reactant
Reaction Step One
Quantity
1.96 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
0.62 mL
Type
reactant
Reaction Step Two
Quantity
0.2 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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